2-(4-Fluorophenyl)-5-aminoimidazo[4,5-b]pyridine

• Molecular Formula: C12H9FN4
• Molecular Weight: 228.22 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-1H-imidazo[4,5-b]pyridin-5-amine
• InChI: InChI=1S/C12H9FN4/c13-8-3-1-7(2-4-8)11-15-9-5-6-10(14)16-12(9)17-11/h1-6H,(H3,14,15,16,17)
• InChI Key: BBSVLZNTKDLFJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(N2)C=CC(=N3)N)F

Description

2-(4-Fluorophenyl)-5-aminoimidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C12H9FN4 and its molecular weight is 228.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,3,6-Triaminopyridine (Austin Products; 372 mg 3 mmol) and 4-fluorobenzoic acid (420 mg 3 mmol) are treated with polyphosphoric acid (30 g) at 150° C. for 1 h. The reaction mixture is poured on ice-water/NH3conc. and extracted with ethyl acetate three times. The combined organic phases are dried over Na2SO4, filtered and evaporated to dryness to yield the crude product, which is purified by SiO2 chromatography (acetone/cyclohexane 20/80 to 50/80) and rendered the title compound as pale yellow crystals (200 mg 29%)

Synthesis routes and methods II

Procedure details

2-(4-Fluorophenyl)-1-(2-methylthio-4-pyrimidinyl)-5-aminoimidazo[4,5-b]pyridine (110 mg, 0.31 mmol) is dissolved in CH2Cl2/HOAc 1:1 (6.2 nm), combined at 0° C. with mCPBA (84 mg 70%, 0.34 mmol) and stirred for 30 min. The reaction mixture is poured on 2N Na2CO3 and extracted with ethyl acetate three times. The combined organic phases are dried over Na3SO4, filtered and evaporated to dryness to yield the crude sulfoxide (110 mg). 50 mg are dissolved in 1-(S)-phenylethylamine (0.5 ml) and heated to 120° C. for 1 h. Purification over RP18 (CH3CN/Water 70/30 to 10/90) yielded the title compound as light brown foam (30 mg 52%)